Cas no 740842-57-3 (7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene)
7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties
Names and Identifiers
-
- NAPHTHALENE, 7-BROMO-1,2,3,4-TETRAHYDRO-1-METHYLENE-
- 7-Bromo-1-methylene-1,2,3,4-tetrahydronaphthalene
- 7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene
- 7-Bromo-1-methylene-1,2,3,4-tetrahydro-naphthalene
- QEB84257
- DB-124421
- EN300-26248582
- SCHEMBL6209711
- 740842-57-3
- IQYKXBSFMXMAOH-UHFFFAOYSA-N
-
- MDL: MFCD29058795
- Inchi: 1S/C11H11Br/c1-8-3-2-4-9-5-6-10(12)7-11(8)9/h5-7H,1-4H2
- InChI Key: IQYKXBSFMXMAOH-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(=C)CCC2
Computed Properties
- Exact Mass: 222.00441g/mol
- Monoisotopic Mass: 222.00441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 0Ų
7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM230393-1g |
7-Bromo-1-methylene-1,2,3,4-tetrahydronaphthalene |
740842-57-3 | 97% | 1g |
$525 | 2021-08-04 | |
| Chemenu | CM230393-1g |
7-Bromo-1-methylene-1,2,3,4-tetrahydronaphthalene |
740842-57-3 | 97% | 1g |
$*** | 2023-05-29 | |
| Alichem | A219006860-1g |
7-Bromo-1-methylene-1,2,3,4-tetrahydronaphthalene |
740842-57-3 | 95% | 1g |
$612.58 | 2023-09-01 | |
| Enamine | EN300-26248582-1g |
7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene |
740842-57-3 | 95% | 1g |
$1086.0 | 2023-09-14 | |
| Enamine | EN300-26248582-5g |
7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene |
740842-57-3 | 95% | 5g |
$3147.0 | 2023-09-14 | |
| Enamine | EN300-26248582-10g |
7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene |
740842-57-3 | 95% | 10g |
$4667.0 | 2023-09-14 | |
| Enamine | EN300-26248582-0.05g |
7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene |
740842-57-3 | 95% | 0.05g |
$252.0 | 2024-06-18 | |
| Enamine | EN300-26248582-0.1g |
7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene |
740842-57-3 | 95% | 0.1g |
$376.0 | 2024-06-18 | |
| Enamine | EN300-26248582-0.25g |
7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene |
740842-57-3 | 95% | 0.25g |
$538.0 | 2024-06-18 | |
| Enamine | EN300-26248582-0.5g |
7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene |
740842-57-3 | 95% | 0.5g |
$847.0 | 2024-06-18 |
7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene
Recent Advances in the Study of 7-Bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene (CAS: 740842-57-3)
The compound 7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene (CAS: 740842-57-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and implications for drug development.
Recent studies have focused on the efficient synthesis of 7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene, with researchers optimizing reaction conditions to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic approach using palladium-based catalysts, achieving a yield of over 85%. This advancement is critical for scaling up production for further pharmacological testing.
In terms of biological activity, preliminary in vitro studies have demonstrated that 7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene exhibits promising inhibitory effects on specific cancer cell lines, including breast and lung cancer. Mechanistic studies suggest that the compound may interfere with cell cycle progression by targeting microtubule dynamics, a finding published in Bioorganic & Medicinal Chemistry Letters in early 2024.
Further investigations into the pharmacokinetic properties of this compound are underway. A recent preclinical study highlighted its moderate bioavailability and favorable metabolic stability, making it a viable candidate for further development. However, challenges such as solubility and potential off-target effects remain to be addressed in future research.
In conclusion, 7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene represents a promising scaffold for the development of novel anticancer agents. Ongoing research is expected to elucidate its full therapeutic potential and optimize its pharmacological profile for clinical applications.
740842-57-3 (7-bromo-1-methylidene-1,2,3,4-tetrahydronaphthalene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)